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Compound of Interest

Compound Name:
(5-Chloro-2-

methoxyphenyl)methanamine

Cat. No.: B183563 Get Quote

An In-depth Technical Guide on the Molecular Structure of (5-Chloro-2-
methoxyphenyl)methanamine

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and analytical characterization of (5-Chloro-2-
methoxyphenyl)methanamine. It is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis who require detailed information on this

compound.

Molecular Identity and Physicochemical Properties
(5-Chloro-2-methoxyphenyl)methanamine is a substituted benzylamine derivative. Its core

structure consists of a benzene ring substituted with a chlorine atom, a methoxy group, and an

aminomethyl group. The hydrochloride salt is a common form for handling and storage.[1]
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Identifier Value Source

IUPAC Name
(5-chloro-2-

methoxyphenyl)methanamine

Inferred from hydrochloride

salt[1]

CAS Number 181473-92-7

Molecular Formula C8H10ClNO [1]

Molecular Weight 171.62 g/mol Calculated from formula

InChI Key
OPBLMGOXNGWHTM-

UHFFFAOYSA-N
[1] (for hydrochloride)

SMILES COC1=C(C=C(C=C1)Cl)CN Inferred from name

Note: Some identifiers are for the hydrochloride salt of the compound, as it is more commonly

cataloged.[1]

Molecular Structure Visualization
The two-dimensional chemical structure of (5-Chloro-2-methoxyphenyl)methanamine
illustrates the connectivity of its atoms. The phenyl ring is substituted at positions 1, 2, and 5

with the aminomethyl, methoxy, and chloro groups, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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